Cas no 887217-15-4 (N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide)

• Product Name: N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide
• CAS No: 887217-15-4
• MF: C₂₁H₂₆FN₃O₅S₂
• MW: 483.576646327972
• CID: 6088597
• PubChem ID: 16810180
• Update Time: 2025-10-30

N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide
• N'-[2-(4-fluorophenyl)sulfonyl-2-thiophen-2-ylethyl]-N-(3-morpholin-4-ylpropyl)oxamide
• 887217-15-4
• AKOS024660844
• N-[2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N'-[3-(morpholin-4-yl)propyl]ethanediamide
• F2570-0456
• N1-(2-((4-fluorophenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-N2-(3-morpholinopropyl)oxalamide

• Inchi： 1S/C21H26FN3O5S2/c22-16-4-6-17(7-5-16)32(28,29)19(18-3-1-14-31-18)15-24-21(27)20(26)23-8-2-9-25-10-12-30-13-11-25/h1,3-7,14,19H,2,8-13,15H2,(H,23,26)(H,24,27)
• InChI Key： LVXWFGMGMIEJMU-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOCC1)(=O)C(NCC(S(C1=CC=C(F)C=C1)(=O)=O)C1SC=CC=1)=O

Computed Properties

• Exact Mass: 483.12979145g/mol
• Monoisotopic Mass: 483.12979145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 141Ų

Additional information on N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide

Research Brief on N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide (CAS: 887217-15-4)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide (CAS: 887217-15-4) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The compound, with the CAS number 887217-15-4, features a complex structure incorporating a fluorobenzenesulfonyl group, a thiophene moiety, and a morpholinopropyl-ethanediamide tail. Recent studies have explored its role as a modulator of specific signaling pathways, particularly those involved in inflammation and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinase targets, suggesting its utility in targeted cancer therapies.

In terms of synthesis, researchers have optimized a multi-step route to produce N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide with high yield and purity. Key steps include the sulfonylation of the fluorobenzene derivative, followed by coupling with the thiophene-ethylamine intermediate, and final amidation with the morpholinopropyl-ethanediamide component. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to confirm the compound's structure and purity.

Biological evaluations have revealed that this compound demonstrates selective activity against certain cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies indicate that it may function by disrupting protein-protein interactions critical for tumor growth and survival. Additionally, preliminary pharmacokinetic data suggest favorable absorption and distribution profiles, although further optimization may be required to improve metabolic stability.

Beyond oncology, recent investigations have explored the compound's potential in treating inflammatory disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to suppress pro-inflammatory cytokine production in macrophage models, possibly through modulation of NF-κB signaling. These findings open new avenues for repurposing this molecule in autoimmune and chronic inflammatory conditions.

In conclusion, N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-3-(morpholin-4-yl)propylethanediamide represents a versatile scaffold with multiple therapeutic applications. Ongoing research is focused on structural optimization to enhance potency and selectivity, as well as comprehensive preclinical evaluations to assess its safety and efficacy profiles. The compound's progress through the drug development pipeline warrants close monitoring by researchers and industry professionals alike.